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Introduction

ACY-957 is a potent and selective inhibitor of histone deacetylase 1 (HDAC1) and HDAC?2. Its
high selectivity has positioned it as a valuable tool for investigating the specific roles of these
two isoforms in various biological processes, particularly in the context of hematological
disorders like sickle cell disease and beta-thalassemia. While the on-target effects of ACY-957
on HDAC1 and HDAC?2 are well-documented, a comprehensive understanding of its broader
molecular interactions is crucial for a complete assessment of its therapeutic potential and
potential off-target liabilities. This technical guide synthesizes the current publicly available data
on the molecular targets of ACY-957, with a specific focus on exploring any identified
interactions beyond its primary targets.

Confirmed Molecular Targets: High Selectivity for
HDAC1 and HDAC2

Extensive in vitro biochemical assays have consistently demonstrated that ACY-957 is a highly
selective inhibitor of HDAC1 and HDAC2. The inhibitory activity of ACY-957 against a panel of
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HDAC isoforms is summarized in the table below.

Target IC50 (nM) Reference
HDAC1 7

HDAC?2 18

HDAC3 1300

HDAC4 >20,000 [1]

HDAC5 >20,000 [1]

HDAC6 >20,000 [1]

HDAC? >20,000 [1]

HDACS8 >20,000 [1]

HDAC9 >20,000 [1]

The data clearly indicates a significant therapeutic window between the potent inhibition of
HDAC1/2 and any potential activity against other HDAC isoforms.

Exploration of Molecular Targets Beyond HDAC1/2

Despite a thorough review of the published scientific literature, including broad pharmacological
profiling and chemoproteomic studies, there is currently no definitive, publicly available
evidence to suggest that ACY-957 directly and potently inhibits other molecular targets, such
as kinases or other enzyme families, at clinically relevant concentrations.

A notable study on the off-targets of a broad range of HDAC inhibitors, particularly those with a
hydroxamate scaffold, identified Metallo-f3-lactamase domain-containing protein 2 (MBLAC?2)
as a common off-target.[2][3][4][5] However, ACY-957 is an aminobenzamide, a distinct
chemical class from the hydroxamates profiled in that study, and it was not explicitly tested for
MBLAC2 inhibition. Therefore, it remains unknown whether ACY-957 interacts with MBLAC2.

The lack of identified off-targets for ACY-957 in the public domain underscores its high
selectivity for HDAC1 and HDAC2. This selectivity is a key attribute being leveraged in its
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development as a therapeutic agent.

Downstream Effects of HDAC1/2 Inhibition by ACY-
957

The primary mechanism of action of ACY-957 is the inhibition of HDAC1 and HDAC?2, leading
to the hyperacetylation of histone and non-histone proteins. This epigenetic modification results
in a cascade of downstream effects on gene expression. One of the most well-characterized
signaling pathways affected by ACY-957 is the induction of fetal hemoglobin (HbF) through the
activation of GATA2.

GATA2-Mediated Induction of Fetal Hemoglobin

ACY-957-mediated inhibition of HDAC1/2 leads to increased histone acetylation at the
promoter and enhancer regions of the GATA2 gene.[1][6][7] This, in turn, upregulates the
expression of the transcription factor GATA2.[1][6][7] GATAZ2 then binds to regulatory elements
of the y-globin gene (HBG), a component of HbF, leading to its increased transcription.[8] This
pathway is a key therapeutic target for sickle cell disease and B-thalassemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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